2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(2-fluorobenzyl)propanamide
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Overview
Description
- This compound is a synthetic molecule with a complex structure. Let’s break it down:
- The core structure consists of a propanamide group (R-CO-NH2) attached to a thiophene ring.
- The propanamide group contains a fluorobenzyl substituent.
- The thiophene ring has a chloro-dimethylphenoxy group and a dioxidotetrahydrothiophenyl group.
- Overall, this compound combines elements from various chemical classes, making it intriguing for further study.
Preparation Methods
Synthetic Routes:
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Chemical Reactions Analysis
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Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
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Comparison with Similar Compounds
Similar Compounds:
: Example reference. : Another reference. : Yet another reference.
Properties
Molecular Formula |
C22H25ClFNO4S |
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Molecular Weight |
454.0 g/mol |
IUPAC Name |
2-(4-chloro-3,5-dimethylphenoxy)-N-(1,1-dioxothiolan-3-yl)-N-[(2-fluorophenyl)methyl]propanamide |
InChI |
InChI=1S/C22H25ClFNO4S/c1-14-10-19(11-15(2)21(14)23)29-16(3)22(26)25(18-8-9-30(27,28)13-18)12-17-6-4-5-7-20(17)24/h4-7,10-11,16,18H,8-9,12-13H2,1-3H3 |
InChI Key |
UDMNSWBLVKYXIV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C)OC(C)C(=O)N(CC2=CC=CC=C2F)C3CCS(=O)(=O)C3 |
Origin of Product |
United States |
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